Cas no 1220016-65-8 (2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride
• CAS No: 1220016-65-8
• MF: C₁₄H₂₁Cl₂NO
• MW: 290.228642225266
• CID: 1073210
• PubChem ID: 56829722
• Update Time: 2025-06-12

2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Chloro-4-methylphenoxy)ethyl]piperidine hydrochloride
• 2-[2-(2-chloro-4-methylphenoxy)ethyl]piperidine;hydrochloride
• AKOS015846337
• 1220016-65-8
• 2-[2-(2-Chloro-4-methylphenoxy)ethyl]piperidinehydrochloride
• 2-(2-(2-Chloro-4-methylphenoxy)ethyl)piperidine hydrochloride
• 2-(2-(2-Chloro-4-methylphenoxy)ethyl)piperidinehydrochloride
• 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560096
• Inchi： 1S/C14H20ClNO.ClH/c1-11-5-6-14(13(15)10-11)17-9-7-12-4-2-3-8-16-12;/h5-6,10,12,16H,2-4,7-9H2,1H3;1H
• InChI Key： GVPKYLLJXLJEFF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1OCCC1CCCCN1.Cl

Computed Properties

• Exact Mass: 289.1000197g/mol
• Monoisotopic Mass: 289.1000197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride

Professional Introduction to 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride (CAS No: 1220016-65-8)

2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride, identified by its Chemical Abstracts Service (CAS) number 1220016-65-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a chloro-substituted aromatic ring and a piperidine moiety, contribute to its distinctive chemical properties and pharmacological profile.

The synthesis and characterization of 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic reactions, including nucleophilic substitution and condensation reactions, which are optimized to minimize side products and maximize the desired compound. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity and purity of the final product.

In recent years, there has been growing interest in piperidine derivatives due to their potential as scaffolds for the development of new drugs. The structural motif of piperidine is known to enhance binding affinity and selectivity towards various biological targets, making it a valuable component in medicinal chemistry. Specifically, the chloro-substituted aromatic ring in 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride contributes to its ability to interact with biological receptors, potentially modulating physiological processes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. The presence of a phenoxyethyl side chain in 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride suggests that it may exhibit properties similar to those of known psychotropic agents, although further research is needed to fully elucidate its pharmacological effects.

The compound's structural similarity to other well-known pharmaceuticals also makes it an attractive candidate for drug discovery efforts. By leveraging computational modeling and structure-based drug design techniques, researchers can predict how 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride might interact with target proteins and enzymes. This approach has been instrumental in accelerating the development of novel therapeutics by reducing the time and cost associated with traditional trial-and-error methods.

Emerging research indicates that modifications to the piperidine core can significantly alter the pharmacokinetic properties of derivatives. For instance, studies have shown that incorporating hydrophobic or hydrophilic groups can influence solubility, bioavailability, and metabolic stability. In the case of 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride, the balance between lipophilicity and polarizability may be critical in determining its overall efficacy as a drug candidate.

The synthesis of chiral piperidine derivatives is another area of active investigation. Enantiomerically pure compounds often exhibit enhanced therapeutic effects with reduced side effects compared to racemic mixtures. Techniques such as asymmetric synthesis and chiral resolution are being explored to produce enantiomerically enriched forms of 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride, which could lead to more effective and safer pharmaceuticals.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how 2-2-(2-Chloro-4-methylphenoxy)ethylpiperidinehydrochloride might bind to biological targets at an atomic level. These computational tools complement experimental data by predicting binding affinities, interaction modes, and potential conformational changes. Such information is invaluable for optimizing lead compounds during drug development.

The pharmacological profile of this compound is further illuminated by preclinical studies conducted in cell-based assays and animal models. These studies aim to evaluate its potency, selectivity, toxicity profile, and potential therapeutic benefits across various disease models. By integrating data from multiple experimental platforms, researchers can gain a comprehensive understanding of how 1220016-65-8 might function within biological systems.

The future direction of research on 1220016-65-8 includes exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for derivative development. Advances in synthetic methodologies may enable more efficient production routes, while medicinal chemistry efforts could uncover novel analogs with improved pharmacological properties. Collaborative efforts between academia and industry are essential for translating laboratory findings into tangible therapeutic advancements.

In conclusion, 1220016-65-8, or more formally known as 1220016-65-8, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with its potential biological activities make it a valuable asset in the quest for new treatments. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.